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Compound of Interest

Compound Name: TP-110

Cat. No.: B612070 Get Quote

Disclaimer: A specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for TP-
110 (CAS: 688737-95-3) was not readily available in public domains. The following guidance is

based on general laboratory safety principles for handling solid chemical compounds of

unknown toxicity and information available for TP-110. Researchers, scientists, and drug

development professionals must conduct a thorough risk assessment before handling this

compound and consult with their institution's Environmental Health and Safety (EHS)

department.

This document provides essential, immediate safety and logistical information for handling TP-
110 in a laboratory setting. It includes recommendations for personal protective equipment,

operational procedures, and disposal considerations to ensure the safety of all personnel.

Chemical and Physical Properties of TP-110
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Property Value

Chemical Name

(2S)-2-[[(2S)-3-(4-methoxyphenyl)-2-[[2-(1-

naphthalenyl)acetyl]amino]-1-oxopropyl][2-(4-

methoxyphenyl)-1-(oxomethyl)ethyl]amino]-3-

methylbutanamide

CAS Number 688737-95-3[1]

Molecular Formula C37H41N3O6[1]

Molecular Weight 623.74 g/mol [1]

Appearance White solid powder[1]

Solubility
Soluble in Dimethyl sulfoxide (DMSO), not

soluble in water[1]

Personal Protective Equipment (PPE)
Given the absence of specific toxicological data, a cautious approach is necessary. The

following PPE is recommended as a minimum standard when handling TP-110.

PPE Category Recommended Equipment

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Nitrile or other chemically resistant gloves.

Body Protection

A laboratory coat should be worn at all times.

For procedures with a higher risk of exposure,

consider a chemically resistant apron or gown.

Respiratory Protection

For procedures that may generate dust or

aerosols, a NIOSH-approved respirator with an

appropriate particulate filter is recommended.

Work should be conducted in a certified

chemical fume hood.

Operational Plan: Handling and Storage
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Adherence to standard laboratory operating procedures is critical for the safe handling of TP-
110.

Engineering Controls
Ventilation: All work with solid TP-110 that could generate dust, or with solutions of TP-110,

should be performed in a certified chemical fume hood to minimize inhalation exposure.

Hygiene Measures
Avoid inhalation of dust and contact with skin and eyes.

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

Do not eat, drink, or smoke in areas where TP-110 is handled or stored.

Storage
Short-term: Store at 0-4°C in a dry, dark environment.[1]

Long-term: For extended storage, maintain at -20°C.[1]

Keep the container tightly sealed and in a well-ventilated area.

First Aid
If Inhaled: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If irritation persists, seek medical attention.

In Case of Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

If Swallowed: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.
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Dispose of TP-110 and any contaminated materials as hazardous chemical waste. Follow all

local, state, and federal regulations for hazardous waste disposal. Do not dispose of down the

drain or in regular trash. Consult with your institution's EHS department for specific disposal

procedures.

Visualized Workflows
The following diagrams illustrate key procedural and logical workflows for the safe handling of

TP-110.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b612070?utm_src=pdf-body
https://www.benchchem.com/product/b612070?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Don Appropriate PPE

Prepare Fume Hood and Equipment

Weigh Solid TP-110

Dissolve in DMSO

Perform Experiment

Decontaminate Work Area

Dispose of Waste

Remove and Dispose of PPE

Click to download full resolution via product page

Caption: General laboratory workflow for handling TP-110.
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SDS for TP-110 Available?

Follow Specific SDS Guidance Treat as Compound of Unknown Toxicity

Perform Comprehensive Risk Assessment

Implement Stringent Controls (PPE, Fume Hood)

Proceed with Caution

Click to download full resolution via product page

Caption: Logical workflow for risk assessment in the absence of a specific SDS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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